Tenacissoside B

• Molecular Formula: C51H78O19
• Molecular Weight: 995.2 g/mol
• InChI: InChI=1S/C51H78O19/c1-12-23(3)44(58)66-41-42-48(8)17-15-29(20-28(48)14-18-50(42)51(70-50)19-16-30(25(5)53)49(51,9)43(41)69-45(59)24(4)13-2)64-33-21-31(60-10)38(26(6)62-33)67-47-37(57)40(61-11)39(27(7)63-47)68-46-36(56)35(55)34(54)32(22-52)65-46/h12-13,26-43,46-47,52,54-57H,14-22H2,1-11H3/b23-12+,24-13+/t26-,27-,28+,29+,30+,31-,32-,33+,34-,35+,36-,37-,38-,39-,40+,41+,42-,43-,46+,47+,48+,49+,50+,51-/m1/s1
• InChIKey: JDMTZOJCBRPKNH-GIJSANPGSA-N

Tenacissoside B: A C21 Steroidal Glycoside Sourcing Guide for Research and Development

Tenacissoside B (CAS 107424-13-5) is a C21 steroidal glycoside predominantly isolated from Marsdenia tenacissima (Roxb.) Wight et Arn., with a molecular formula of C51H78O19 and molecular weight of 994.51 g/mol [1]. The compound is typically supplied as a white powder with HPLC purity of ≥98%, suitable for use as a reference standard and for advanced pharmacological investigations [2]. As a key constituent of traditional medicinal preparations for malignant tumors and leukocythemia, its primary commercial utility lies in oncology-focused research programs requiring a well-characterized, high-purity natural product [1]. Plant-based content analysis reveals that Tenacissoside B is present at 0.20-0.27% in the dried stems of Marsdenia tenacissima, with higher levels observed in materials sourced from Sichuan compared to Guangxi and Hubei provinces [3].

Format

High-purity reference standard (HPLC) for analytical and pharmacological workflows

Pathway

Oncogenic chaperone studies: unique HSP90-Cdc37 inhibition context reported

Sourcing

Botanical origin from characterized Marsdenia tenacissima; geographic content data available

• [1] Li S, Pei WH, Zhang H. Simultaneous determination of eight bioactive components in Marsdenia tenacissima extract in rat plasma by LC-MS/MS and its application in a pharmacokinetic study. Biomed Chromatogr. 2020;34(11):e4946. doi:10.1002/bmc.4946 View Source
• [2] ChemicalBook. Tenacissoside B, CAS 107424-13-5. Accessed April 2026. View Source
• [3] Chen Q, Mao CQ, Lu TL, Dang XP. Comparison of Contents of Steroidal Glycosides and TenacissosideB in Marsdenia tenacissima from Different Habitats. Herald of Medicine. 2009;28(12):1615-1617. View Source

Why In-Class Substitution of Tenacissoside B Is Not Scientifically Equivalent

Tenacissoside B is a member of the C21 steroidal glycoside family from Marsdenia tenacissima, a class that includes structurally similar congeners such as Tenacissoside C, H, I, and Marsdenoside K. Despite their common origin and structural resemblance, these compounds exhibit markedly divergent pharmacological profiles that preclude simple interchangeability [1]. Direct comparative analyses reveal that while Tenacissoside B shares anti-proliferative activity against hematologic cancer cell lines with its analogs, the magnitude of this activity is significantly weaker than that of Tenacissoside C (P<0.05), yet its unique long-acting pharmacokinetic profile with extended mean residence time distinguishes it as a primary bioactive constituent in vivo [2]. Furthermore, Tenacissoside B possesses a distinct mechanism of action—inhibition of the HSP90-Cdc37 complex—that is not reported as a primary target for its closest structural analogs [3]. Consequently, procurement decisions based solely on class-level assumptions risk experimental failure due to mismatched potency, divergent pharmacokinetics, or incompatible target engagement. The following evidence guide quantifies these critical differentiators to inform rigorous compound selection.

Tenacissoside C, H, I, and Marsdenoside K lack reported HSP90-Cdc37 engagement; target context may not transfer.

Anti-proliferative potency against hematologic cell lines differs: Tenacissoside C shown to be stronger in head-to-head comparison.

Pharmacokinetic profiles differ among in-class congeners; long-acting classification may not apply uniformly.

• [1] Chen Q, Mao CQ, Lu TL, Dang XP. Comparison of Contents of Steroidal Glycosides and TenacissosideB in Marsdenia tenacissima from Different Habitats. Herald of Medicine. 2009;28(12):1615-1617. View Source
• [2] Li S, Pei WH, Zhang H. Simultaneous determination of eight bioactive components in Marsdenia tenacissima extract in rat plasma by LC-MS/MS and its application in a pharmacokinetic study. Biomed Chromatogr. 2020;34(11):e4946. View Source
• [3] ChemicalBook. Tenacissoside B, CAS 107424-13-5: Biological Activity and Pharmacological Effects. Accessed April 2026. View Source

Quantitative Differentiation of Tenacissoside B Against Closest Analogs

Distinct Molecular Target Engagement: HSP90-Cdc37 Complex Inhibition

Tenacissoside B demonstrates potent and selective inhibition of the HSP90-Cdc37 complex with an IC50 of 0.8 µM, representing a mechanism of action that is not established for its in-class analogs Tenacissoside C, H, I, or Marsdenoside K [1]. This inhibition disrupts oncogenic client protein folding and stability, a pathway distinct from the cell cycle arrest and apoptosis induction mechanisms reported for Tenacissoside C (via cyclin D1/Bcl-2 modulation) [2] and Tenacissoside H (via GOLPH3/PI3K-Akt-mTOR pathways) [3].

Target Engagement

Class-level inference

Tenacissoside B: IC50 0.8 µM vs. HSP90-Cdc37; no activity reported for Tenacissoside C, H, I, Marsdenoside K

Unique target engagement context; supports HSP90 pathway research

In vitro enzymatic assay; confirm in cellular models

Evidence Dimension	HSP90-Cdc37 Complex Inhibition (IC50)
Target Compound Data	IC50 = 0.8 µM
Comparator Or Baseline	Tenacissoside C, Tenacissoside H, Tenacissoside I, Marsdenoside K: No reported HSP90-Cdc37 inhibition activity
Quantified Difference	Unique activity not shared by comparators
Conditions	In vitro enzymatic assay; biochemical inhibition

Why This Matters

This unique target engagement profile defines Tenacissoside B as the only C21 steroidal glycoside from Marsdenia tenacissima currently known to inhibit the HSP90-Cdc37 complex, making it the sole candidate for research programs focused on this specific oncogenic pathway.

• [1] ChemicalBook. Tenacissoside B, CAS 107424-13-5: Biological Activity and Pharmacological Effects. Accessed April 2026. View Source
• [2] Ye B, Yang J, Li J, Niu T, Wang S. In vitro and in vivo antitumor activities of tenacissoside C from Marsdenia tenacissima. Planta Med. 2014;80(1):29-38. View Source
• [3] Hong ZS, Zhuang HB, Qiu CZ, et al. Tenacissoside H Induces Apoptosis and Inhibits Migration of Colon Cancer Cells by Downregulating Expression of GOLPH3 Gene. Evid Based Complement Alternat Med. 2020;2020:2824984. View Source

Superior In Vivo Pharmacokinetic Profile: Long-Acting Bioactive Constituent

Following oral administration of Marsdenia tenacissima extract in rats, Tenacissoside B, along with Tenacissosides I, H, and G, was identified as a long-acting and primary bioactive constituent based on its extended mean residence time and sustained plasma concentration [1]. This pharmacokinetic behavior is a differentiating factor compared to other C21 steroidal glycosides that may exhibit shorter half-lives and lower systemic exposure [1].

PK Profile

Class-level inference

Classified as long-acting bioactive constituent with extended mean residence time in rat plasma after extract dosing

Supports in vivo exposure model interpretation

Data from extract, not isolated compound

Evidence Dimension	Pharmacokinetic Classification (In Vivo)
Target Compound Data	Classified as 'long-acting and primary bioactive constituent' with long mean residence time and high plasma concentration
Comparator Or Baseline	Tenacissosides H, G, I (also long-acting); other constituents not meeting these criteria
Quantified Difference	Qualitative classification derived from comprehensive PK parameter analysis
Conditions	Rat plasma following oral gavage of M. tenacissima extract; LC-MS/MS analysis over 24h

Why This Matters

For in vivo efficacy studies, compounds with long-acting pharmacokinetic profiles are more likely to maintain therapeutic exposure levels, reducing the frequency of dosing required and improving experimental reproducibility in chronic disease models.

• [1] Li S, Pei WH, Zhang H. Simultaneous determination of eight bioactive components in Marsdenia tenacissima extract in rat plasma by LC-MS/MS and its application in a pharmacokinetic study. Biomed Chromatogr. 2020;34(11):e4946. View Source

Moderate Anti-Proliferative Potency Against Hematologic Cancer Cells

In a direct head-to-head comparative study, four C21 steroidal glycosides—Tenacissosides B, C, I, and Marsdenoside K—were evaluated for their ability to inhibit proliferation of human hematologic cancer cell lines Raji, NB4, and K562 in vitro. All four compounds exhibited inhibitory activity, but Tenacissoside C demonstrated the strongest effect, which was statistically significant compared to Tenacissoside B (P<0.05) [1]. This indicates that while Tenacissoside B possesses anti-proliferative activity, it is less potent than its close analog Tenacissoside C in this specific cellular context. For K562 cells alone, Tenacissoside C showed IC50 values of 31.4 µM (24h), 22.2 µM (48h), and 15.1 µM (72h) [2], providing a quantitative benchmark for relative potency.

Antiproliferative

Direct head-to-head

Tenacissoside B: weaker inhibition of K562, Raji, NB4 cells vs. Tenacissoside C (IC50 15.1–31.4 µM for C, 24–72 h)

Cell-model endpoint context; response differs from in-class analog

Tenacissoside C showed strongest effect (P

Plant Content

Direct head-to-head

Sichuan: 0.27%, Guangxi: 0.22%, Hubei: 0.20% (w/w in dried stems)

Geographic origin affects yield; Sichuan material reported highest content

35% relative increase vs. Hubei

Chemosensitization

Cross-study comparable

3.2-fold increase in cisplatin-induced apoptosis; inhibition of EGFR-L858R/T790M phosphorylation reported

Supports combination assay interpretation

Not documented for Tenacissoside C or H

P-gp Modulation

Class-level inference

Derivative tenacissimoside A increased doxorubicin sensitivity 18-fold in HepG2/Dox cells

Scaffold-class property; supports resistance modulation research

Activity from derivative, not parent compound

Evidence Dimension	Inhibition of Cell Proliferation (Relative Potency)
Target Compound Data	Tenacissoside B: Inhibitory activity observed but significantly weaker than Tenacissoside C (P<0.05)
Comparator Or Baseline	Tenacissoside C: IC50 (K562) = 31.4 µM (24h), 22.2 µM (48h), 15.1 µM (72h); strongest inhibitor among four compounds
Quantified Difference	Statistically significant difference (P<0.05); Tenacissoside C > Tenacissoside B
Conditions	Raji, NB4, and K562 human hematologic cancer cell lines; in vitro proliferation assay

Why This Matters

Researchers seeking maximal anti-proliferative potency in hematologic cancer models should prioritize Tenacissoside C over Tenacissoside B. Conversely, studies focused on other mechanisms (e.g., HSP90 inhibition) or requiring long-acting in vivo exposure should select Tenacissoside B.

• [1] Effects of Marsdenia tenacissima extract on proliferation and apoptosis of hematologic neoplasm cell line cells. Journal of Sichuan University (Medical Science Edition). 2012;43(2):174-179. View Source
• [2] Ye B, Yang J, Li J, Niu T, Wang S. In vitro and in vivo antitumor activities of tenacissoside C from Marsdenia tenacissima. Planta Med. 2014;80(1):29-38. View Source

Geographic Variability in Plant Material Content: Implications for Sourcing

The concentration of Tenacissoside B in Marsdenia tenacissima plant material varies significantly by geographic origin. Analysis of samples from three provinces in China revealed average Tenacissoside B contents of 0.22% (Guangxi), 0.27% (Sichuan), and 0.20% (Hubei) [1]. This represents a 35% relative increase in the Sichuan-sourced material compared to Hubei (0.27% vs. 0.20%). This variability directly impacts the yield and cost-efficiency of extraction and isolation processes for natural product suppliers.

Plant Content

Direct head-to-head

Sichuan: 0.27%, Guangxi: 0.22%, Hubei: 0.20% (w/w in dried stems)

Geographic origin affects yield; Sichuan material reported highest content

35% relative increase vs. Hubei

Evidence Dimension	Tenacissoside B Content in Plant Material (% w/w)
Target Compound Data	Sichuan origin: 0.27%; Guangxi origin: 0.22%; Hubei origin: 0.20%
Comparator Or Baseline	Geographic comparison across three cultivation regions in China
Quantified Difference	Sichuan content is 35% higher than Hubei (0.27% vs. 0.20%) and 22.7% higher than Guangxi (0.27% vs. 0.22%)
Conditions	Dried stems of Marsdenia tenacissima; HPLC quantification with Tenacissoside B as reference standard

Why This Matters

Procurement of plant material from Sichuan origin can yield up to 35% more Tenacissoside B per unit mass compared to Hubei-sourced material, directly affecting cost per gram of isolated compound and ensuring adequate supply for large-scale research programs.

• [1] Chen Q, Mao CQ, Lu TL, Dang XP. Comparison of Contents of Steroidal Glycosides and TenacissosideB in Marsdenia tenacissima from Different Habitats. Herald of Medicine. 2009;28(12):1615-1617. View Source

Potential Synergistic Chemosensitization: Enhanced Cisplatin Cytotoxicity and EGFR-TKI Resistance Reversal

Tenacissoside B has been reported to enhance the cytotoxic effect of cisplatin against esophageal cancer cells, increasing the apoptosis rate by 3.2-fold compared to cisplatin alone [1]. Additionally, it demonstrates the ability to reverse EGFR-TKI resistance by inhibiting phosphorylation of the EGFR-L858R/T790M double mutant, a common driver of acquired resistance in non-small cell lung cancer [1]. These chemosensitization activities are not widely documented for other C21 steroidal glycosides such as Tenacissoside C or H, whose reported mechanisms primarily involve direct cell cycle arrest and apoptosis induction [2].

Chemosensitization

Cross-study comparable

3.2-fold increase in cisplatin-induced apoptosis; inhibition of EGFR-L858R/T790M phosphorylation reported

Supports combination assay interpretation

Not documented for Tenacissoside C or H

Evidence Dimension	Chemosensitization Activity
Target Compound Data	3.2-fold increase in cisplatin-induced apoptosis; inhibits EGFR-L858R/T790M phosphorylation
Comparator Or Baseline	Cisplatin monotherapy baseline; no comparable data reported for Tenacissoside C, H, I, or Marsdenoside K
Quantified Difference	3.2-fold enhancement of cisplatin apoptosis rate
Conditions	Esophageal cancer cell lines (cisplatin combination); EGFR-mutant cell models (TKI resistance reversal)

Why This Matters

This evidence positions Tenacissoside B as a candidate for research programs focused on overcoming chemoresistance or developing synergistic combination regimens, a role that is not supported by current evidence for its closest in-class analogs.

• [1] ChemicalBook. Tenacissoside B, CAS 107424-13-5: Biological Activity and Pharmacological Effects. Accessed April 2026. View Source
• [2] Ye B, Yang J, Li J, Niu T, Wang S. In vitro and in vivo antitumor activities of tenacissoside C from Marsdenia tenacissima. Planta Med. 2014;80(1):29-38. View Source

P-Glycoprotein Modulation: Reversal of Multidrug Resistance

Derivatives of tenacigenin B, the aglycone of Tenacissoside B, have been shown to reverse P-glycoprotein (Pgp)-mediated multidrug resistance in HepG2/Dox cells [1]. Specifically, tenacissimoside A (a derivative) at 20 µg/mL increased the sensitivity of HepG2/Dox cells to doxorubicin by 18-fold, vinblastine by 10-fold, puromycin by 11-fold, and paclitaxel by 6-fold [1]. While this activity is attributed to derivatives rather than Tenacissoside B itself, it represents a class-level property that distinguishes the tenacigenin B scaffold from other C21 steroidal glycosides lacking Pgp-modulatory activity.

P-gp Modulation

Class-level inference

Derivative tenacissimoside A increased doxorubicin sensitivity 18-fold in HepG2/Dox cells

Scaffold-class property; supports resistance modulation research

Activity from derivative, not parent compound

Evidence Dimension	Reversal of P-Glycoprotein-Mediated Multidrug Resistance (Fold Increase in Drug Sensitivity)
Target Compound Data	Not directly measured for Tenacissoside B; derivative tenacissimoside A at 20 µg/mL increased doxorubicin sensitivity by 18-fold
Comparator Or Baseline	HepG2/Dox cells without modulator (baseline sensitivity)
Quantified Difference	18-fold (doxorubicin), 10-fold (vinblastine), 11-fold (puromycin), 6-fold (paclitaxel) increase in sensitivity with derivative
Conditions	Pgp-overexpressing multidrug-resistant HepG2/Dox cells; in vitro cytotoxicity assays

Why This Matters

The tenacigenin B scaffold represents a potential starting point for developing novel Pgp inhibitors to combat multidrug resistance, a property not associated with other major C21 steroidal glycoside subclasses, thereby informing compound selection for resistance-modulation research programs.

• [1] Ye B, et al. Tenacigenin B derivatives reverse P-glycoprotein-mediated multidrug resistance in HepG2/Dox cells. J Nat Prod. 2008;71(6):1049-1052. View Source

Optimal Use Cases for Tenacissoside B Based on Evidence-Based Differentiation

Target-Based Oncology Research Focused on HSP90-Cdc37 Inhibition

Given its unique IC50 of 0.8 µM against the HSP90-Cdc37 complex [1], Tenacissoside B is the appropriate selection for investigators studying disruption of oncogenic client protein folding through HSP90 chaperone machinery. This application scenario is not supported by Tenacissoside C, H, or other in-class analogs, which lack reported activity against this target. Experimental designs should incorporate positive controls for HSP90 inhibition (e.g., geldanamycin derivatives) and confirm on-target effects via client protein degradation assays.

In Vivo Efficacy Studies Requiring Long-Acting Pharmacokinetic Exposure

For in vivo oncology models where sustained plasma exposure is critical for therapeutic efficacy, Tenacissoside B's classification as a long-acting bioactive constituent with extended mean residence time makes it a superior choice over analogs with undefined or shorter in vivo half-lives [2]. When designing chronic dosing studies in rodent tumor models, the compound's pharmacokinetic profile supports less frequent administration schedules while maintaining target engagement.

Natural Product Sourcing and Quality Control Optimization

Procurement of Tenacissoside B for commercial-scale isolation or as a reference standard should prioritize Marsdenia tenacissima plant material sourced from Sichuan province, China, which contains 0.27% Tenacissoside B by dry weight—up to 35% higher than material from Hubei (0.20%) and 23% higher than Guangxi (0.22%) [3]. Analytical chemists developing HPLC methods for extract standardization should use authentic Tenacissoside B reference material (≥98% purity) for calibration and quantification [1].

Combination Chemotherapy and Drug Resistance Reversal Research

Investigators exploring strategies to overcome chemoresistance in esophageal cancer or EGFR-mutant lung cancer should select Tenacissoside B based on its demonstrated 3.2-fold enhancement of cisplatin-induced apoptosis and its ability to inhibit EGFR-L858R/T790M phosphorylation [1]. These activities are not documented for other C21 steroidal glycosides and represent a distinct research application. Synergy studies should employ appropriate combination index methodologies and include parallel arms with comparator compounds to validate specificity.

Application

Selection Property

Validation Focus

HSP90-Cdc37 target engagement studies

Reported unique HSP90-Cdc37 inhibition profile

Confirm client protein degradation and pathway selectivity

In vivo pharmacokinetic modeling

Reported long-acting PK classification

Validate sustained plasma exposure in rodent models

Natural product reference sourcing

Geographic origin-dependent content data

Verify Tenacissoside B content by HPLC quantification

Chemoresistance reversal research

Reported cisplatin sensitization and EGFR-TKI modulation

Validate synergy and specificity in target cell lines

• [1] ChemicalBook. Tenacissoside B, CAS 107424-13-5: Biological Activity and Pharmacological Effects. Accessed April 2026. View Source
• [2] Li S, Pei WH, Zhang H. Simultaneous determination of eight bioactive components in Marsdenia tenacissima extract in rat plasma by LC-MS/MS and its application in a pharmacokinetic study. Biomed Chromatogr. 2020;34(11):e4946. View Source
• [3] Chen Q, Mao CQ, Lu TL, Dang XP. Comparison of Contents of Steroidal Glycosides and TenacissosideB in Marsdenia tenacissima from Different Habitats. Herald of Medicine. 2009;28(12):1615-1617. View Source